Cas no 1344936-01-1 (2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline)

2-(1R)-1-Aminoethyl-4-fluoro-N,N-dimethylaniline is a chiral aromatic amine derivative featuring a fluorine substituent and dimethylamino functional group. Its stereospecific (R)-configuration at the aminoethyl side chain enhances its utility in asymmetric synthesis and pharmaceutical intermediates. The fluorine atom improves metabolic stability and binding affinity, making it valuable in medicinal chemistry applications. The dimethylamino group contributes to electron-donating properties, influencing reactivity in coupling reactions or as a directing group. This compound is particularly suited for developing bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its structural precision and functional versatility. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline structure

1344936-01-1 structure

Product Name:2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline

CAS No:1344936-01-1

MF:C₁₀H₁₅FN₂

MW:182.237905740738

CID:6580078

PubChem ID:28415961

Update Time:2025-06-07

2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

- 2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline
- Benzenemethanamine, 2-(dimethylamino)-5-fluoro-α-methyl-, (αR)-
- CS-0300265
- 2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline
- AKOS012673785
- (R)-2-(1-Aminoethyl)-4-fluoro-N,N-dimethylaniline
- 1344936-01-1
- EN300-1845284
- Inchi： 1S/C10H15FN2/c1-7(12)9-6-8(11)4-5-10(9)13(2)3/h4-7H,12H2,1-3H3/t7-/m1/s1
- InChI Key： AXTDJCWTDXAMFC-SSDOTTSWSA-N
- SMILES： C1([C@@H](C)N)=CC(F)=CC=C1N(C)C

Computed Properties

Exact Mass: 182.12192665g/mol
Monoisotopic Mass: 182.12192665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.3Å²

Experimental Properties

Density: 1.079±0.06 g/cm3(Predicted)
Boiling Point: 264.3±35.0 °C(Predicted)
pka: 9.34±0.10(Predicted)

2-(1R)-1-aminoethyl-4-fluoro-N,N-dimethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1845284-1g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	1g	$699.0	2023-09-19
Enamine	EN300-1845284-5g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	5g	$2028.0	2023-09-19
Enamine	EN300-1845284-10g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	10g	$3007.0	2023-09-19
Enamine	EN300-1845284-0.05g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	0.05g	$587.0	2023-09-19
Enamine	EN300-1845284-0.1g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	0.1g	$615.0	2023-09-19
Enamine	EN300-1845284-0.25g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	0.25g	$642.0	2023-09-19
Enamine	EN300-1845284-0.5g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	0.5g	$671.0	2023-09-19
Enamine	EN300-1845284-1.0g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	1g	$1414.0	2023-06-01
Enamine	EN300-1845284-2.5g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	2.5g	$1370.0	2023-09-19
Enamine	EN300-1845284-5.0g	2-[(1R)-1-aminoethyl]-4-fluoro-N,N-dimethylaniline	1344936-01-1	5g	$4102.0	2023-06-01